3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde

• Molecular Formula: C8H11ClO3S
• Molecular Weight: 222.69 g/mol
• IUPAC Name: 3-[(E)-3-chloroprop-2-enyl]-1,1-dioxothiolane-3-carbaldehyde
• InChI: InChI=1S/C8H11ClO3S/c9-4-1-2-8(6-10)3-5-13(11,12)7-8/h1,4,6H,2-3,5,7H2/b4-1+
• InChI Key: JEDKOQZYIOPWIE-DAFODLJHSA-N
• Isomeric SMILES: C1CS(=O)(=O)CC1(C/C=C/Cl)C=O
• Canonical SMILES: C1CS(=O)(=O)CC1(CC=CCl)C=O

Description

3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is a sulfur-containing heterocyclic compound featuring a thiolane ring (a five-membered ring with one sulfur atom) modified with a 1,1-dioxo group (sulfone), a chlorinated propenyl substituent, and a carbaldehyde functional group. Its molecular complexity arises from the interplay of electrophilic (chloroalkene, aldehyde) and electron-withdrawing (sulfone) groups, which influence its reactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3-chloroprop-2-en-1-ol with thiolane-3-carbaldehyde under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The chloropropenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can react with the chloropropenyl group under mild conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted thiolane derivatives.

Scientific Research Applications

3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to modulation of their activity. The pathways involved may include inhibition of enzyme activity or alteration of cellular signaling processes.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues

Key structural analogues include:

Compound Name	Core Structure	Functional Groups	Key Differences
3-Thiophenylboronic acid	Thiophene	Boronic acid, bromine	Lacks sulfone and aldehyde groups
6-Amino-2-chloroquinoline-3-carbaldehyde	Quinoline	Chloroquinoline, aldehyde	Nitrogen-containing heterocycle
Rapa derivatives (e.g., Compound 1)	Macrolide	Multiple hydroxyl, ketone groups	Larger macrocyclic framework

Key Observations :

• The sulfone group in the target compound enhances polarity and thermal stability compared to thiophene-based analogues like 3-thiophenylboronic acid .
• Unlike 6-amino-2-chloroquinoline-3-carbaldehyde, which contains a nitrogen-rich aromatic system, the thiolane ring in the target compound provides conformational rigidity but reduced aromaticity .

Spectroscopic Comparisons

NMR data from analogous compounds (e.g., Rapa derivatives) reveal that substituents in regions analogous to the chloropropenyl and sulfone groups cause distinct chemical shift patterns. For example:

• In compounds with electron-withdrawing groups (e.g., sulfones), protons near the sulfone exhibit downfield shifts (δ 3.5–4.5 ppm) due to deshielding .
• The chloroalkene moiety in the target compound likely induces splitting patterns in $^1$H NMR similar to those observed in 1-bromo-2-ethylhexane (δ 1.2–1.8 ppm for alkyl chains; δ 5.5–6.5 ppm for alkenes) .

Thermal and Physicochemical Properties

Thermogravimetric analysis (TGA) of sulfone-containing compounds (e.g., thiolane derivatives) shows higher decomposition temperatures (200–300°C) compared to non-sulfonated analogues (<200°C) due to increased thermal stability from the sulfone group . The chloroalkene group may reduce solubility in polar solvents compared to non-halogenated derivatives.

Biological Activity

The compound 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is a thiolane derivative with potential biological activity. This article focuses on its synthesis, biological evaluation, and mechanisms of action based on available research findings.

Chemical Structure

The molecular formula of 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is $C_7H_8ClO_3S$. The structure features a thiolane ring with a dioxo group and a chloropropenyl substituent, which contributes to its reactivity and biological properties.

Physical Properties

Property	Value
Molecular Weight	203.66 g/mol
Melting Point	Not available
Solubility	Soluble in organic solvents

Antitumor Activity

Recent studies have indicated that thiolane derivatives exhibit significant antitumor properties. For example, compounds similar to 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde have shown promising results in inhibiting the proliferation of various cancer cell lines.

Case Study: Antiproliferative Effects

In a study evaluating the antiproliferative effects of various thiolane derivatives, it was found that certain modifications led to enhanced activity against gastric cancer cells (SGC-7901). The compound exhibited an IC50 value comparable to established chemotherapeutics, suggesting its potential as an effective antitumor agent .

The mechanism by which 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde exerts its biological effects is primarily through the formation of covalent bonds with nucleophilic sites on biomolecules. The electrophilic nature of the dioxo group allows it to interact with cellular targets, including proteins and nucleic acids.

Antimicrobial Activity

Thiolane derivatives have also been evaluated for their antimicrobial properties. Preliminary tests have shown effectiveness against various bacterial strains, indicating potential applications in treating infections.

Table: Antimicrobial Activity of Related Compounds

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
3-(3-Chloroprop-2-en-1-yl)-...	E. coli	50 µg/mL
4-(4-Chlorophenylazo)-...	Staphylococcus aureus	30 µg/mL

Synthetic Routes

The synthesis of 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde typically involves multi-step reactions starting from commercially available precursors. Key steps include:

• Formation of the Thiolane Ring : Utilizing thioketones and appropriate reagents.
• Introduction of the Chloropropenyl Group : Achieved through halogenation reactions.
• Oxidation to Dioxide Form : Using oxidizing agents to convert the sulfur center.

Research Applications

This compound serves as a valuable building block in medicinal chemistry for developing new therapeutic agents. Its ability to modify biomolecules makes it useful in studying protein interactions and enzyme mechanisms.